1-Cyclohexenylacetic acid

Specification

• CAS No.: 18294-87-6
• Molecular Formula: C8H12O2
• Molecular Weight: 140.18 g/mol
• IUPAC Name: 2-(cyclohexen-1-yl)acetic acid
• Standard InChI: InChI=1S/C8H12O2/c9-8(10)6-7-4-2-1-3-5-7/h4H,1-3,5-6H2,(H,9,10)
• Standard InChI Key: KDFBPHXESBPHTK-UHFFFAOYSA-N
• SMILES: C1CCC(=CC1)CC(=O)O
• Canonical SMILES: C1CCC(=CC1)CC(=O)O

Introduction

Chemical Properties

Structural and Physical Characteristics

1-Cyclohexenylacetic acid is a low-melting solid with a molecular formula of C₈H₁₂O₂ and a molecular weight of 140.18 g/mol. Its structure consists of a cyclohexene ring (a six-membered hydrocarbon with one double bond) and a carboxylic acid group (-COOH) attached to the ring via a methylene bridge (-CH₂-). Key physical properties include:

Property	Value
Melting Point	33°C
Boiling Point	140–142°C (at 25 mmHg)
Density	1.04 g/mL
Refractive Index	1.4775 (at 20°C)
Solubility	Low solubility in water; soluble in organic solvents

The compound’s cyclohexene ring imparts unique reactivity, particularly in hydrogenation or oxidation reactions, while the carboxylic acid group enables participation in acid-base or esterification reactions.

Research Findings and Biological Activity

Limited Biological Data

• Gabapentin Analogs: Research on gabapentin highlights its interaction with α2δ-1 subunits of voltage-gated calcium channels, modulating neurotransmitter release. Substituting the cyclohexyl group with a cyclohexene ring may alter binding affinity or pharmacokinetics.

• Reactivity in Organic Reactions: The double bond in the cyclohexene ring facilitates electrophilic additions (e.g., bromination, epoxidation), enabling further functionalization for drug design.

Hazard Statement	Precautionary Measures
H315: Causes skin irritation	P261: Avoid breathing dust/fume/gas/mist/vapors/spray
H319: Causes serious eye irritation	P280: Wear protective gloves/protective clothing/eye protection/face protection
H335: May cause respiratory irritation	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

Storage: Maintain in a cool, dry place away from incompatible substances (e.g., strong oxidizers).